Cas no 799283-92-4 (1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid
• CAS No: 799283-92-4
• MF: C₁₀H₁₂BrN₃O₂
• MW: 286.12518119812
• MDL: MFCD03426070
• CID: 562724
• PubChem ID: 2761041
• Update Time: 2025-06-08

1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylicacid, 1-(5-bromo-2-pyrimidinyl)-
• 1-(5-Bromo-2-pyrimidinyl)-4-piperidinecarboxylic acid (ACI)
• CS-0313878
• AKOS015834675
• MFCD03426070
• AB14762
• SCHEMBL3875517
• 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylicacid
• DS-2038
• 1-(5-bromo-2-pyrimidinyl)-4-piperidinecarboxylic acid
• 1-(5-bromo-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• DTXSID70933659
• 4-Piperidinecarboxylicacid,1-(5-bromo-2-pyrimidinyl)-
• A808905
• AMY20897
• FT-0647276
• 799283-92-4
• J-008597
• DB-001997

• MDL： MFCD03426070
• Inchi： 1S/C10H12BrN3O2/c11-8-5-12-10(13-6-8)14-3-1-7(2-4-14)9(15)16/h5-7H,1-4H2,(H,15,16)
• InChI Key： NKCDUFJDLOFCEE-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2N=CC(Br)=CN=2)CC1)O

Computed Properties

• Exact Mass: 285.01100
• Monoisotopic Mass: 285.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.62
• Melting Point: 164-166°C
• Boiling Point: 483.2°C at 760 mmHg
• Flash Point: 246°C
• Refractive Index: 1.607
• PSA: 66.32000
• LogP: 1.60510
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD12263)

Additional information on 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid

Research Briefing on 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid (CAS: 799283-92-4)

1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid (CAS: 799283-92-4) is a brominated pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in the development of novel treatments for cancer, inflammatory diseases, and central nervous system disorders.

The compound's unique structural features, including the bromopyrimidine moiety and the piperidine carboxylic acid group, make it an attractive scaffold for medicinal chemists. The bromine atom at the 5-position of the pyrimidine ring allows for further functionalization via cross-coupling reactions, enabling the synthesis of diverse derivatives with tailored pharmacological properties. Recent research has focused on optimizing the synthetic routes to this compound and exploring its applications in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid as a key intermediate in the synthesis of potent and selective inhibitors of the epidermal growth factor receptor (EGFR) tyrosine kinase. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The researchers employed a combination of molecular docking and structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the use of 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid in the development of novel anti-inflammatory agents. The study found that certain derivatives of this compound exhibited potent inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The researchers attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a lead structure for the treatment of chronic inflammatory diseases.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of the production of 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid. A 2024 patent application disclosed a novel catalytic system for the bromination of pyrimidine derivatives, which significantly reduced the reaction time and improved the yield of the target compound. This development is expected to facilitate the large-scale production of this valuable intermediate for pharmaceutical applications.

In conclusion, 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid (CAS: 799283-92-4) continues to be a compound of significant interest in medicinal chemistry research. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research is expected to further elucidate its potential applications and optimize its pharmacological properties for clinical development.